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Abstract

EC330 is a novel small-molecule inhibitor targeting the Leukemia Inhibitory Factor (LIF)
signaling pathway, a critical mediator in cancer progression, metastasis, and therapy
resistance. This technical guide provides a comprehensive overview of the chemical properties,
mechanism of action, and experimental evaluation of EC330, presenting key data and
methodologies for researchers in oncology and drug development.

Chemical Structure and Properties

EC330 is a steroidal derivative with the chemical formula C30H32F202 and a molecular weight
of 462.57 g/mol .[1] Its unique structure is fundamental to its inhibitory function against the LIF

receptor.
Property Value Reference
Chemical Formula C30H32F202 [1]
Molecular Weight 462.57 g/mol [1]
CAS Number 2016795-77-8 [1]

N Insoluble in water, soluble in
Solubility [1]
DMSO and Ethanol.[1]
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(Note: A detailed, publicly available, step-by-step synthesis protocol for EC330 is not available
in the reviewed literature.)

Mechanism of Action: Inhibition of LIF/LIF-R
Signaling

EC330 exerts its anti-tumor effects by directly targeting the Leukemia Inhibitory Factor
Receptor (LIF-R).[2][3] By binding to LIF-R, EC330 blocks the interaction between LIF and its
receptor, thereby inhibiting the activation of downstream oncogenic signaling pathways.[2][3]

The binding of LIF to LIF-R typically recruits gp130 to form a high-affinity receptor complex,
which in turn activates the Janus kinase/signal transducer and activator of transcription 3
(JAK/STAT3), phosphatidylinositol 3-kinase/protein kinase B (PI3K/AKT), and mitogen-
activated protein kinase (MAPK) pathways.[2][4] These pathways are crucial for promoting
cancer cell proliferation, migration, and survival.[2][3] EC330 effectively abrogates these effects
by preventing the initial ligand-receptor interaction.[2][3]

Below is a diagram illustrating the LIF/LIF-R signaling pathway and the inhibitory action of
EC330.
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Fig. 1: EC330 Inhibition of the LIF/LIF-R Signaling Pathway.
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Experimental Protocols

The investigation of EC330's bioactivity involves a series of in vitro and in vivo experiments.

In Vitro Assays

A general workflow for the in vitro evaluation of EC330 is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Structure and Anti-Cancer Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b10801037#investigating-the-chemical-structure-of-
ec330]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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